![molecular formula C6H6ClN3O4S2[13C]D2 B602470 Hydrochlorothiazide-13C,d2 CAS No. 1190006-03-1](/img/structure/B602470.png)
Hydrochlorothiazide-13C,d2
Overview
Description
Hydrochlorothiazide-13C,d2 is an isotopically labelled analogue of Hydrochlorothiazide . It is a carbonic anhydrase inhibitor and a diuretic . It is used in kinetic isotope effect experiments and as an internal standard for NMR quantification . It inhibits the transforming TGF-β/Smad signaling pathway and has direct vascular relaxant effects via opening of the calcium-activated potassium (KCA) channel .
Molecular Structure Analysis
The molecular formula of Hydrochlorothiazide-13C,d2 is C6H6D2ClN3O4S2 . Its molecular weight is 300.74 . The IUPAC name is 6-chloro-3,3-dideuterio-1,1-dioxo-2,4-dihydro-1λ6,2,4-benzothiadiazine-7-sulfonamide .Physical And Chemical Properties Analysis
Hydrochlorothiazide-13C,d2 is a solid substance with a white to off-white color . It has a molecular weight of 300.74 and a molecular formula of C6H6D2ClN3O4S2 .Scientific Research Applications
Diuretic Agent
Hydrochlorothiazide-13C,d2 is a diuretic agent of the thiazide class . It is used in the treatment of conditions like edema and hypertension .
Inhibitor of TGF-β/Smad Signaling Pathway
It has been found to inhibit the transforming TGF-β/Smad signaling pathway . This pathway plays a crucial role in many cellular processes, including cell growth, differentiation, and apoptosis.
Vascular Relaxant
Hydrochlorothiazide-13C,d2 has direct vascular relaxant effects . It achieves this by opening the calcium-activated potassium (KCA) channel .
Cardiac Function Improvement
This compound has been shown to improve cardiac function . This makes it potentially useful in the treatment of conditions like congestive heart failure .
Reduction of Fibrosis
Hydrochlorothiazide-13C,d2 can reduce fibrosis . Fibrosis is a pathological feature of most chronic inflammatory diseases.
Antihypertensive Effect
It has an antihypertensive effect , making it useful in the treatment of high blood pressure .
Tracer in Drug Development
Stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process .
Synthesis of New Derivatives
Hydrochlorothiazide-13C,d2 can be used in the synthesis of new derivatives . For example, a library of 1,2,3-triazole derivatives of hydrochlorothiazide was synthesized through a click chemistry approach .
Safety And Hazards
Hydrochlorothiazide-13C,d2 should be handled with care. Avoid contact with skin and eyes, formation of dust and aerosols, and exposure without special instructions . It is advised against ingestion, inhalation, and dermal contact . It is classified as causing skin irritation, serious eye irritation, suspected of causing genetic defects, suspected of causing cancer, and may cause respiratory irritation .
properties
IUPAC Name |
6-chloro-3,3-dideuterio-1,1-dioxo-2,4-dihydro-1λ6,2,4-benzothiadiazine-7-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN3O4S2/c8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5/h1-2,10-11H,3H2,(H2,9,12,13)/i3+1D2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZUFKLXOESDKRF-QFNKQLDQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1NC2=CC(=C(C=C2S(=O)(=O)N1)S(=O)(=O)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H][13C]1(NC2=CC(=C(C=C2S(=O)(=O)N1)S(=O)(=O)N)Cl)[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN3O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00662001 |
Source
|
| Record name | 6-Chloro-1,1-dioxo(3-~13~C,3,3-~2~H_2_)-1,2,3,4-tetrahydro-1lambda~6~,2,4-benzothiadiazine-7-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00662001 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hydrochlorothiazide-13C,d2 | |
CAS RN |
1190006-03-1 |
Source
|
| Record name | 6-Chloro-1,1-dioxo(3-~13~C,3,3-~2~H_2_)-1,2,3,4-tetrahydro-1lambda~6~,2,4-benzothiadiazine-7-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00662001 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Q & A
Q1: Why is Hydrochlorothiazide-13C,d2 used in these studies?
A: Hydrochlorothiazide-13C,d2 is utilized as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for quantifying hydrochlorothiazide in biological samples like plasma [, ].
Q2: What are the advantages of using a stable isotope-labeled internal standard like Hydrochlorothiazide-13C,d2?
A2: Stable isotope-labeled internal standards offer several advantages:
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Acetyl-5H-dibenz[b,f]azepine](/img/structure/B602394.png)
![8-[4-[4-(5-Hydroxypyrimidin-2-yl)piperazin-1-yl]butyl]-8-azaspiro[4.5]decane-7,9-dione](/img/structure/B602398.png)
![(1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aS)-1-[(1S)-1-(3-hydroxy-3-methylbutoxy)ethyl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol](/img/structure/B602407.png)
